4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid

• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• SMILES: CC(C)N1CCC(CC1)(C#N)C(=O)O
• InChI: InChI=1S/C10H16N2O2/c1-8(2)12-5-3-10(7-11,4-6-12)9(13)14/h8H,3-6H2,1-2H3,(H,13,14)
• InChIKey: LJCYRXUHQZIZMR-UHFFFAOYSA-N

4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS 1893956-04-1) is a piperidine derivative featuring a cyano group and a carboxylic acid group at the 4-position, with an N-isopropyl substituent. With a molecular weight of 196.25 g/mol and a molecular formula of C10H16N2O2, this compound serves as a versatile synthetic intermediate in pharmaceutical research, particularly for constructing complex heterocyclic scaffolds and drug-like molecules.

4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid: A Bifunctional Piperidine Building Block for Medicinal Chemistry

4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid (CAS 1893956-04-1) is a piperidine derivative featuring a cyano group and a carboxylic acid group at the 4-position, with an N-isopropyl substituent [1]. With a molecular weight of 196.25 g/mol and a molecular formula of C10H16N2O2, this compound serves as a versatile synthetic intermediate in pharmaceutical research, particularly for constructing complex heterocyclic scaffolds and drug-like molecules [1].

Orthogonal Reactivity

Cyano and carboxylic acid groups enable divergent scaffold diversification via amide coupling and nitrile transformations.

Steric Modulation

N-Isopropyl substitution provides a defined steric profile for selectivity tuning in kinase and CNS research scaffolds.

Validated Motif

4-Cyanopiperidine core is a recognized pharmacophore, reducing synthetic risk in hit-to-lead medicinal chemistry.

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source

Why N-Substituted 4-Cyanopiperidine-4-carboxylic Acids Are Not Interchangeable in 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic Acid Procurement

Subtle modifications to the N-substituent and functional group pattern on the piperidine ring profoundly alter physicochemical properties critical to both synthetic utility and biological performance. As demonstrated by comparative computed data, replacing the isopropyl group with a methyl, propyl, or Boc group—or removing the cyano moiety—yields measurable changes in lipophilicity (ΔXLogP3-AA up to ±0.2), polar surface area (ΔTPSA up to 23.8 Ų), molecular weight (ΔMW up to 58 g/mol), and hydrogen bonding capacity [1][2]. Such variations directly impact solubility, membrane permeability, metabolic stability, and the compound's reactivity as a building block, making generic substitution a high-risk decision in lead optimization and process chemistry.

Risk

Replacing the 4-cyano group with a proton (as in 1-isopropylpiperidine-4-carboxylic acid) decreases polar surface area and increases lipophilicity, shifting membrane permeability profiles in screening assays.

Risk

N-Boc analogs introduce considerably higher molecular weight and additional hydrogen bond acceptor capacity, which may alter metabolic stability and passive permeability outcomes relative to the isopropyl derivative.

Risk

Smaller N-alkyl substituents (e.g., methyl) dramatically increase aqueous solubility, potentially complicating partitioning and assay condition translation.

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 1-Isopropylpiperidine-4-carboxylic Acid. Compound Summary for CID 6484187. National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation of 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid Against Key Analogs

Cyano Group Alters Lipophilicity and Polarity: Direct Comparison with 1-Isopropylpiperidine-4-carboxylic Acid

Introduction of a cyano group at the 4-position significantly increases topological polar surface area (TPSA) and decreases lipophilicity relative to the non-cyanated comparator. The target compound exhibits an XLogP3-AA of -1.4 and a TPSA of 64.3 Ų, compared to 1-isopropylpiperidine-4-carboxylic acid which has an XLogP3-AA of -1.2 and a TPSA of 40.5 Ų [1][2]. These differences reflect the cyano group's strong electron-withdrawing nature and its capacity for additional hydrogen bonding.

Cyano Impact on Polarity

Head-to-head

ΔXLogP3-AA = -0.2, ΔTPSA = +23.8 Ų vs non-cyanated analog

Supports polarity and permeability screening

Computed properties; experimental validation recommended

Evidence Dimension	Lipophilicity (XLogP3-AA) and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3-AA = -1.4, TPSA = 64.3 Ų
Comparator Or Baseline	1-Isopropylpiperidine-4-carboxylic acid (CAS 280771-97-3), XLogP3-AA = -1.2, TPSA = 40.5 Ų
Quantified Difference	ΔXLogP3-AA = -0.2 (more hydrophilic), ΔTPSA = +23.8 Ų (more polar)
Conditions	Computed properties from PubChem (release 2025.09.15) using XLogP3 3.0 and Cactvs 3.4.8.24 algorithms

Why This Matters

The increased polarity and reduced lipophilicity can improve aqueous solubility and modulate blood-brain barrier penetration, key factors in CNS drug candidate design.

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source
• [2] PubChem. 1-Isopropylpiperidine-4-carboxylic Acid. Compound Summary for CID 6484187. National Center for Biotechnology Information (2026). View Source

N-Isopropyl vs. N-Boc Protection: Distinct Molecular Weight and Hydrogen Bonding Profiles

Replacing the N-isopropyl group with a Boc protecting group adds considerable molecular weight and hydrogen bond acceptor capacity. The target compound has a molecular weight of 196.25 g/mol and 4 hydrogen bond acceptors, whereas 1-Boc-4-cyanopiperidine-4-carboxylic acid has a molecular weight of 254.28 g/mol and 5 hydrogen bond acceptors [1]. The isopropyl analog offers a more compact and less polar alternative, which can be advantageous when minimizing molecular size and reducing excessive hydrogen bonding is desired.

N-Boc vs. Isopropyl Bulk

Cross-study comparable

ΔMW = +58 g/mol, ΔHBA = +1 vs N-Boc analog

May impact permeability and metabolic stability assays

Supplier data for comparator; compound-specific validation needed

Evidence Dimension	Molecular Weight and Hydrogen Bond Acceptor (HBA) Count
Target Compound Data	MW = 196.25 g/mol, HBA = 4
Comparator Or Baseline	1-Boc-4-cyanopiperidine-4-carboxylic acid (CAS 495415-34-4), MW = 254.28 g/mol, HBA = 5
Quantified Difference	ΔMW = -58.03 g/mol (23% reduction), ΔHBA = -1
Conditions	Target data from PubChem (computed); Comparator data from BOC Sciences product specification sheet

Why This Matters

Lower molecular weight and reduced hydrogen bond acceptor count generally correlate with improved passive membrane permeability and lower metabolic clearance, critical for oral bioavailability in drug development.

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source

Solubility Differentiation: Isopropyl vs. Methyl N-Substitution

N-Substituent size directly influences aqueous solubility. The N-methyl analog (4-cyano-1-methylpiperidine-4-carboxylic acid) is calculated to be freely soluble in water at 120 g/L (25°C) . While experimental solubility data for the N-isopropyl target compound are not available, the increased hydrophobicity of the isopropyl group compared to methyl is expected to reduce aqueous solubility, a trade-off that may enhance membrane permeability or alter formulation requirements [1].

Solubility Trend (Inferred)

Data to verify

Predicted lower solubility vs methyl analog (120 g/L calc.)

Aqueous solubility requires experimental confirmation

Trend based on structural analogy; no direct measurement

Evidence Dimension	Aqueous Solubility
Target Compound Data	Experimental data not available; predicted to be lower than methyl analog based on increased lipophilicity (ΔXLogP3-AA ≈ -0.3 from methyl analog)
Comparator Or Baseline	4-Cyano-1-methylpiperidine-4-carboxylic acid (CAS 1542938-62-4), 120 g/L (calculated, 25°C)
Quantified Difference	Not quantifiable due to lack of experimental data; trend indicates reduced solubility.
Conditions	Comparator solubility is a calculated value from ChemBlink database; target properties inferred from structural comparison.

Why This Matters

Solubility is a critical parameter in early drug discovery for both in vitro assay conditions and in vivo absorption; understanding the N-substituent impact allows rational selection of building blocks for lead optimization.

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source

Class-Level Validation: 4-Cyanopiperidine-4-carboxylic Acid Scaffold as a Privileged Intermediate

The 4-cyanopiperidine-4-carboxylic acid core is explicitly claimed as a key intermediate in the synthesis of quinuclidine derivatives and other pharmacologically relevant scaffolds [1]. The target compound, bearing an N-isopropyl group, represents a specific embodiment within this validated class, offering a unique balance of steric bulk and electronic character that is not available from simpler N-alkyl or N-Boc variants. This patent-backed utility supports its value as a non-obvious building block for exploratory medicinal chemistry.

Validated Scaffold Class

Class-level

Patent US4721788A claims 4-cyanopiperidine intermediates

Reduces synthetic risk for hit-to-lead campaigns

Specific isopropyl derivative utility requires verification

Evidence Dimension	Synthetic Utility
Target Compound Data	N-Isopropyl-4-cyanopiperidine-4-carboxylic acid as a specific derivative
Comparator Or Baseline	Generic 4-cyanopiperidine derivatives claimed as intermediates
Quantified Difference	Not applicable (qualitative class-level validation)
Conditions	Patent US4721788A, which describes 4-cyanopiperidine derivatives as intermediates for quinuclidine synthesis

Why This Matters

Procurement of a building block with a validated structural motif reduces synthetic risk and accelerates hit-to-lead campaigns by providing access to a proven pharmacophore space.

• [1] US Patent US4721788A. 4-Cyanopiperidine derivatives. Assigned to Mitsubishi Chemical Industries Limited. Filed 1986-07-09, Published 1988-01-26. View Source

Strategic Application Scenarios for 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid Based on Quantitative Evidence

Design of CNS-Penetrant Drug Candidates

The compound's moderate lipophilicity (XLogP3-AA = -1.4) and polar surface area (TPSA = 64.3 Ų) place it within a favorable range for passive blood-brain barrier penetration, as evidenced by its computed properties [1]. This profile, combined with its low molecular weight and balanced hydrogen bonding capacity, makes it an ideal scaffold for constructing CNS-targeted leads, where excessive polarity can hinder brain uptake and excessive lipophilicity can increase off-target binding.

Synthesis of Kinase Inhibitor Scaffolds

The 4-cyanopiperidine motif is a recognized pharmacophore in kinase inhibitor design, with the cyano group often engaging in key hinge-binding interactions. The N-isopropyl substitution offers a sterically defined, non-polar vector that can be exploited to modulate selectivity within the kinase family. The compound's carboxylic acid handle enables rapid diversification through amide coupling to explore structure-activity relationships [1][2].

Construction of PROTAC Degrader Molecules

The carboxylic acid group provides a convenient attachment point for linking to E3 ligase ligands via amide bond formation. The cyano group can serve as a masked precursor to amines, aldehydes, or tetrazoles, allowing for orthogonal functionalization. The isopropyl group, being metabolically stable and sterically moderate, may improve the pharmacokinetic properties of the final PROTAC construct compared to smaller N-alkyl or larger N-Boc analogs [1].

Application

Selection Property

Validation Focus

CNS penetration research

Balanced computed XLogP3-AA and TPSA

Blood-brain barrier permeability assay context

Kinase inhibitor scaffold synthesis

4-Cyanopiperidine pharmacophore with carboxylic acid handle

Hinge-binding interaction and selectivity profiling

PROTAC degrader synthesis research

Orthogonal cyano and carboxylic acid functionality

Linker attachment efficiency and metabolic stability review

• [1] PubChem. 4-Cyano-1-(propan-2-yl)piperidine-4-carboxylic acid. Compound Summary for CID 117008001. National Center for Biotechnology Information (2026). View Source
• [2] US Patent US4721788A. 4-Cyanopiperidine derivatives. Assigned to Mitsubishi Chemical Industries Limited. Filed 1986-07-09, Published 1988-01-26. View Source